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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060

An in-depth examination of the chemical properties, specifications, and synthetic applications
of 1-Bromotridecane, a key building block in organic synthesis and pharmaceutical
development.

Introduction

1-Bromotridecane (Ci13H27Br) is a linear alkyl bromide that serves as a versatile intermediate
in a variety of chemical syntheses. Its long thirteen-carbon chain makes it a valuable reagent
for introducing lipophilicity into molecules, a critical factor in modifying the pharmacokinetic
properties of drug candidates. This technical guide provides a comprehensive overview of the
chemical and physical properties of 1-Bromotridecane, detailed experimental protocols for its
synthesis and common reactions, and a discussion of its applications in research and drug
development.

Chemical Properties and Specifications

1-Bromotridecane is a colorless to light yellow liquid at room temperature.[1] It is stable under
normal conditions but is incompatible with strong bases and strong oxidizing agents.[1] Key
guantitative data are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula Ci3H27Br [2][3]

Molecular Weight 263.26 g/mol

CAS Number 765-09-3 [3]
Colorless to light yellow

Appearance o [1]
liquid/oil

Density 1.03 g/mL at 25 °C [4]

Boiling Point 148-150 °C at 10 mmHg [4]

Melting Point 4-7 °C [4]

Refractive Index (n20/D) 1.459 [4]

Flash Point >110 °C (>230 °F) [5]

. Soluble in Chloroform,

Solubility [6]

Methanol.

Table 2: Spectroscopic Data Identifiers

Spectroscopic Data Database/Source

1H NMR PubChem, SpectraBase
13C NMR PubChem, SpectraBase
Infrared (IR) Spectrum NIST WebBook, PubChem
Mass Spectrum NIST WebBook, PubChem

Experimental Protocols

Detailed methodologies for the synthesis, purification, and a common reaction of 1-
Bromotridecane are provided below. These protocols are based on established procedures for
similar long-chain alkyl bromides and specific examples found in the literature.

Synthesis of 1-Bromotridecane from 1-Tridecanol
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This protocol describes the synthesis of 1-Bromotridecane from its corresponding alcohol, 1-
tridecanol, using hydrobromic and sulfuric acids.[7][8]

Materials:

e 1-Tridecanol

e 48% Hydrobromic acid

e Concentrated Sulfuric acid

e Sodium carbonate solution (10%)

e Anhydrous calcium chloride or sodium sulfate

e Round-bottom flask with reflux condenser and distillation apparatus

e Separatory funnel

e Heating mantle

 Stirring apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a stirrer, add 1-tridecanol.

o With stirring, slowly add a 25% excess of 48% hydrobromic acid.

o Carefully add a catalytic amount of concentrated sulfuric acid dropwise to the mixture.

» Heat the mixture to reflux and maintain for 6-8 hours to ensure complete conversion of the
alcohol.

 After reflux, allow the mixture to cool to room temperature. Two layers will form.

o Transfer the mixture to a separatory funnel and separate the lower aqueous layer.
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e Wash the organic layer (crude 1-Bromotridecane) successively with water, 10% sodium
carbonate solution, and again with water.

» Dry the organic layer over anhydrous calcium chloride or sodium sulfate.
« Filter to remove the drying agent.

 Purify the crude product by vacuum distillation, collecting the fraction boiling at 148-150 °C at
10 mmHg.[9][10][11]

Synthesis of 1-Bromotridecane

Purification
[~ rcion | [t s | [ s A .09+ acter s+ [semosten ]~ [

Click to download full resolution via product page

Synthesis and Purification Workflow for 1-Bromotridecane.

Grignard Reagent Formation and Reaction

1-Bromotridecane can be used to form a Grignard reagent, which is a powerful nucleophile for
creating carbon-carbon bonds.

Materials:

1-Bromotridecane

Magnesium turnings

Anhydrous diethyl ether or THF

lodine crystal (as initiator)
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e An appropriate electrophile (e.g., an aldehyde, ketone, or ester)

e Three-neck round-bottom flask with a reflux condenser and an addition funnel

e Inert atmosphere (Nitrogen or Argon)

Procedure:

Ensure all glassware is oven-dried to remove any traces of water.

Place magnesium turnings in the three-neck flask under an inert atmosphere.

Add a small crystal of iodine to activate the magnesium surface.

In the addition funnel, prepare a solution of 1-Bromotridecane in anhydrous diethyl ether or
THF.

Add a small amount of the 1-Bromotridecane solution to the magnesium. The reaction
should initiate, indicated by a color change and gentle refluxing. If the reaction does not start,
gentle heating may be applied.

Once the reaction has started, add the remaining 1-Bromotridecane solution dropwise at a
rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is consumed.
The resulting greyish solution is the tridecylmagnesium bromide Grignard reagent.

The solution of the electrophile in anhydrous ether or THF is then added dropwise to the
Grignard reagent at a controlled temperature (often 0 °C).

After the addition is complete, the reaction is stirred for a specified time to ensure
completion.

The reaction is then quenched by the slow addition of a saturated aqueous ammonium
chloride solution or dilute acid.

The product is extracted with an organic solvent, washed, dried, and purified by
chromatography or distillation.
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Logical Flow of a Grignard Reaction using 1-Bromotridecane.

Applications in Research and Drug Development

The primary utility of 1-Bromotridecane in drug development lies in its function as an
alkylating agent. The long tridecyl chain is lipophilic, and its incorporation into a molecule can
significantly enhance its ability to cross cell membranes and improve its pharmacokinetic

profile.[12][13]
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Key Applications:

e Synthesis of Active Pharmaceutical Ingredients (APIs): 1-Bromotridecane is used as a
starting material or intermediate in the multi-step synthesis of various APIs where a long alkyl
chain is required to modulate solubility and bioavailability.[12]

« Increasing Lipophilicity: By attaching the tridecyl group to a pharmacophore, medicinal
chemists can fine-tune the lipophilicity of a drug candidate, which can affect its absorption,
distribution, metabolism, and excretion (ADME) properties.[13]

o Synthesis of Labeled Compounds: It has been used in the synthesis of carbon-13 labeled
tetradecanoic acid, a tool for metabolic research.[5]

o Formation of Quaternary Ammonium Compounds: 1-Bromotridecane can react with tertiary
amines to form quaternary ammonium salts, a class of compounds with applications as
surfactants and antimicrobial agents.

While 1-Bromotridecane itself is not known to have a direct biological signaling role, its
incorporation into other molecules can lead to compounds with significant biological activity.[6]
The introduction of the bromine atom also offers a site for further chemical modification through
halogen bonding, a strategy increasingly used in drug design to enhance binding affinity and
specificity.[14][15][16]

Safety and Handling

1-Bromotridecane is classified as harmful if swallowed, causes skin irritation, and can cause
serious eye damage.[2] It may also cause respiratory irritation.[2] Appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated fume hood. Store in a cool, dry, dark place in a tightly sealed container.[1]

Conclusion

1-Bromotridecane is a fundamental building block in organic chemistry with significant
applications in the pharmaceutical industry. Its well-defined chemical and physical properties,
coupled with its reactivity as an alkylating agent, make it an invaluable tool for researchers and
drug development professionals. The protocols and data presented in this guide provide a solid
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foundation for the safe and effective use of 1-Bromotridecane in the laboratory and in the
development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b143060#1-bromotridecane-chemical-
properties-and-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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